6-(7-(2-fluorophenyl)-1,1-dioxido-1,4-thiazepane-4-carbonyl)pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule. It contains a pyridazinone ring, which is a type of heterocyclic compound. The molecule also contains a thiazepane ring, which is a seven-membered ring with one sulfur and one nitrogen atom .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the fluorophenyl group, the thiazepane ring, and the pyridazinone ring would all contribute to its overall structure .Chemical Reactions Analysis
The reactivity of this compound would depend on its structure. The presence of the carbonyl group could make it susceptible to nucleophilic attack. The fluorine atom on the phenyl ring could also influence its reactivity .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could affect its polarity and the strength of its intermolecular forces .Scientific Research Applications
Synthesis and Biological Evaluation
Fluorophenyl Pyridazinyl Ketones : These compounds serve as versatile precursors for synthesizing a wide range of heterocyclic systems. They have been used to create novel diazaacridones and various benzo-annelated heterocycles, showcasing their utility in medicinal chemistry for developing potentially therapeutic agents (Heinisch, Haider, & Moshuber, 1994).
Triazolopyridines and Pyridotriazines : Novel compounds based on these scaffolds have been synthesized and evaluated for their antimicrobial and antioxidant activities. Their in silico molecular docking towards GlcN-6-P synthase indicates potential applications in addressing microbial infections and oxidative stress (Flefel et al., 2018).
Anticancer and Antiangiogenic Agents : Pyridazinone derivatives have been synthesized and characterized, showing inhibitory effects on the viability of various human cancer cell lines. These compounds have been assessed for their potential to inhibit proangiogenic cytokines involved in tumor progression, offering insights into their therapeutic applications in oncology (Kamble et al., 2015).
Catalytic Applications
- Photoredox Systems for Catalytic Fluoromethylation : Research in this area has focused on the development of protocols for the fluoromethylation of carbon-carbon multiple bonds, leveraging photoredox catalysis. Such studies are crucial for introducing fluoromethyl groups into organic molecules, enhancing their pharmacological properties (Koike & Akita, 2016).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-[7-(2-fluorophenyl)-1,1-dioxo-1,4-thiazepane-4-carbonyl]-1H-pyridazin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FN3O4S/c17-12-4-2-1-3-11(12)14-7-8-20(9-10-25(14,23)24)16(22)13-5-6-15(21)19-18-13/h1-6,14H,7-10H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDEDWCASDPCQPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCS(=O)(=O)C1C2=CC=CC=C2F)C(=O)C3=NNC(=O)C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.